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Compound of Interest

Compound Name: Lly-507

Cat. No.: B15584660 Get Quote

Welcome to the technical support center for LLY-507. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and stability of LLY-507 in Dimethyl Sulfoxide (DMSO) and to offer troubleshooting

assistance for common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing LLY-507 stock solutions?

A1: For in vitro studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions of LLY-507.

Q2: What is the solubility of LLY-507 in DMSO?

A2: The solubility of LLY-507 in DMSO can vary slightly between different suppliers. It is

generally high, allowing for the preparation of concentrated stock solutions. For optimal

dissolution, techniques such as sonication and gentle warming may be beneficial. Always refer

to the supplier's datasheet for specific solubility information.

Q3: How should I prepare a stock solution of LLY-507 in DMSO?

A3: To prepare a stock solution, dissolve the powdered LLY-507 in anhydrous DMSO to your

desired concentration. To aid dissolution, you can use methods like vortexing, sonication, and
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gentle warming. For example, one supplier notes that for a 15 mg/mL solution, ultrasonic and

warming are needed.

Q4: How should I store the solid compound and DMSO stock solutions of LLY-507?

A4: Proper storage is crucial for maintaining the integrity of LLY-507.

Solid Compound: Store the powdered form of LLY-507 at -20°C for long-term stability (up to

3 years) or at 4°C for shorter periods (up to 2 years).

DMSO Stock Solutions: For long-term storage, it is recommended to store aliquots of the

DMSO stock solution at -80°C (stable for up to 2 years). For shorter-term storage, -20°C is

also acceptable (stable for up to 1 year). To minimize degradation, it is advisable to prepare

single-use aliquots to avoid repeated freeze-thaw cycles.

Q5: What are the signs of LLY-507 degradation in my DMSO stock solution?

A5: Signs of degradation can include a change in the color of the solution, the appearance of

precipitates, or a decrease in the compound's potency in your experiments. If you suspect

degradation, it is recommended to prepare a fresh stock solution.
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Issue Possible Cause Recommended Solution

Precipitation in DMSO stock

solution upon storage

The solubility limit may have

been exceeded, or the

compound is degrading.

- Ensure the stock

concentration is within the

recommended solubility

range.- Store at the

recommended temperature

(-80°C for long-term).- Prepare

fresh stock solution.

Precipitation upon dilution into

aqueous buffer

The compound has low

aqueous solubility and has

precipitated out of the mixed

solvent.

- Lower the final concentration

of LLY-507 in the aqueous

medium.- Increase the

percentage of DMSO in the

final solution (be mindful of

DMSO tolerance in your

assay).- Consider using a

surfactant like Tween-80 or

PEG300 to improve solubility

in the final aqueous solution.

Inconsistent or weaker than

expected biological activity

The compound may have

degraded, or the stock solution

concentration is inaccurate.

- Prepare fresh stock solutions

from the solid compound.-

Avoid repeated freeze-thaw

cycles by using single-use

aliquots.- Verify the

concentration of your stock

solution using a suitable

analytical method if possible.

High background or off-target

effects in cell-based assays

The concentration of LLY-507

may be too high, or the cells

are sensitive to the DMSO

concentration.

- Perform a dose-response

experiment to determine the

optimal concentration of LLY-

507.- Ensure the final DMSO

concentration in your cell

culture medium is low and

consistent across all

treatments, including a vehicle

control (e.g., ≤ 0.5%).
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Quantitative Data Summary
The following tables provide a summary of the solubility and recommended storage conditions

for LLY-507 based on information from various suppliers.

Table 1: LLY-507 Solubility in DMSO

Supplier Solubility in DMSO Molar Concentration

MedChemExpress
15 mg/mL (with ultrasonic and

warming)
26.10 mM

TargetMol
93 mg/mL (sonication

recommended)
161.81 mM

Cayman Chemical 30 mg/mL 52.19 mM

APExBIO ≥57.5 mg/mL ≥100.04 mM

Table 2: Recommended Storage Conditions for LLY-507

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 2 years

-20°C 1 year

Experimental Protocols
Protocol 1: Preparation of LLY-507 Stock Solution
Materials:

LLY-507 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Bring the LLY-507 powder and DMSO to room temperature.

Weigh the desired amount of LLY-507 powder and place it in a sterile tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution until the powder is completely dissolved.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes or gently warm

the solution at 37°C for a short period.

Once dissolved, create single-use aliquots to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.

Protocol 2: Cell-Based Assay for Inhibition of p53
Methylation
Materials:

Cells expressing SMYD2 and p53 (e.g., HEK293T, U2OS)

Complete cell culture medium

LLY-507 DMSO stock solution

Phosphate-buffered saline (PBS)
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Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Antibodies: anti-p53 (total), anti-p53 (monomethylated Lys370), and a loading control (e.g.,

anti-β-actin)

Secondary antibodies

Western blot equipment and reagents

Procedure:

Seed cells in a multi-well plate and allow them to adhere overnight.

Prepare serial dilutions of the LLY-507 stock solution in complete cell culture medium to

achieve the desired final concentrations. Include a vehicle control with the same final

concentration of DMSO.

Remove the old medium from the cells and add the medium containing LLY-507 or the

vehicle control.

Incubate the cells for the desired treatment period (e.g., 24-48 hours).

After incubation, wash the cells with ice-cold PBS.

Lyse the cells with lysis buffer and collect the cell lysates.

Determine the protein concentration of each lysate.

Perform SDS-PAGE and Western blotting using the appropriate primary and secondary

antibodies to detect total p53, methylated p53, and the loading control.

Analyze the results to determine the effect of LLY-507 on p53 methylation.
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[https://www.benchchem.com/product/b15584660#lly-507-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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